2-methylphenyl [5-(4-methylphenyl)-1H-1,2,4-triazol-3-yl]methyl ether

• Molecular Formula: C17H17N3O
• Molecular Weight: 279.34 g/mol
• IUPAC Name: 5-[(2-methylphenoxy)methyl]-3-(4-methylphenyl)-1H-1,2,4-triazole
• InChI: InChI=1S/C17H17N3O/c1-12-7-9-14(10-8-12)17-18-16(19-20-17)11-21-15-6-4-3-5-13(15)2/h3-10H,11H2,1-2H3,(H,18,19,20)
• InChI Key: AFFBHQDDVMRLKE-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C2=NNC(=N2)COC3=CC=CC=C3C

Description

2-methylphenyl [5-(4-methylphenyl)-1H-1,2,4-triazol-3-yl]methyl ether, also known as MPTM, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MPTM belongs to the class of triazole derivatives, which have been studied for their diverse biological activities, including antimicrobial, antiviral, anticancer, and anti-inflammatory properties.

Mechanism of Action

The exact mechanism of action of 2-methylphenyl [5-(4-methylphenyl)-1H-1,2,4-triazol-3-yl]methyl ether is not fully understood. However, studies have suggested that 2-methylphenyl [5-(4-methylphenyl)-1H-1,2,4-triazol-3-yl]methyl ether exerts its biological activities by targeting specific enzymes or pathways. For example, 2-methylphenyl [5-(4-methylphenyl)-1H-1,2,4-triazol-3-yl]methyl ether has been shown to inhibit bacterial cell wall synthesis by targeting penicillin-binding proteins (PBPs). 2-methylphenyl [5-(4-methylphenyl)-1H-1,2,4-triazol-3-yl]methyl ether has also been reported to inhibit HIV-1 protease by binding to the active site of the enzyme. Similarly, 2-methylphenyl [5-(4-methylphenyl)-1H-1,2,4-triazol-3-yl]methyl ether inhibits HCV polymerase by binding to the nucleotide binding site of the enzyme.
Biochemical and Physiological Effects
2-methylphenyl [5-(4-methylphenyl)-1H-1,2,4-triazol-3-yl]methyl ether has been shown to have several biochemical and physiological effects. In vitro studies have demonstrated that 2-methylphenyl [5-(4-methylphenyl)-1H-1,2,4-triazol-3-yl]methyl ether induces oxidative stress and DNA damage in cancer cells, leading to apoptosis. 2-methylphenyl [5-(4-methylphenyl)-1H-1,2,4-triazol-3-yl]methyl ether has also been reported to modulate the expression of various genes involved in cell cycle regulation, apoptosis, and inflammation.

Advantages and Limitations for Lab Experiments

2-methylphenyl [5-(4-methylphenyl)-1H-1,2,4-triazol-3-yl]methyl ether has several advantages for lab experiments. It is relatively easy to synthesize and has a high yield. 2-methylphenyl [5-(4-methylphenyl)-1H-1,2,4-triazol-3-yl]methyl ether is also stable under normal laboratory conditions and can be stored for an extended period. However, one of the limitations of 2-methylphenyl [5-(4-methylphenyl)-1H-1,2,4-triazol-3-yl]methyl ether is its low solubility in water, which can affect its bioavailability and limit its use in vivo.

Future Directions

There are several future directions for the research on 2-methylphenyl [5-(4-methylphenyl)-1H-1,2,4-triazol-3-yl]methyl ether. One of the significant areas of research is the development of new antimicrobial agents. 2-methylphenyl [5-(4-methylphenyl)-1H-1,2,4-triazol-3-yl]methyl ether has shown promising results against various drug-resistant bacteria and fungi, and further studies are needed to investigate its potential as a clinical drug candidate.
Another area of research is the development of new antiviral agents. 2-methylphenyl [5-(4-methylphenyl)-1H-1,2,4-triazol-3-yl]methyl ether has shown potent activity against HIV-1 and HCV, and further studies are needed to investigate its efficacy and safety in vivo.
Furthermore, 2-methylphenyl [5-(4-methylphenyl)-1H-1,2,4-triazol-3-yl]methyl ether has shown anticancer potential, and future studies are needed to investigate its mechanism of action and its efficacy in vivo. Additionally, the development of 2-methylphenyl [5-(4-methylphenyl)-1H-1,2,4-triazol-3-yl]methyl ether derivatives with improved solubility and bioavailability could enhance its therapeutic potential.
Conclusion
2-methylphenyl [5-(4-methylphenyl)-1H-1,2,4-triazol-3-yl]methyl ether is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. 2-methylphenyl [5-(4-methylphenyl)-1H-1,2,4-triazol-3-yl]methyl ether has shown potent antimicrobial, antiviral, and anticancer activities, and further studies are needed to investigate its mechanism of action and its potential as a clinical drug candidate. The synthesis of 2-methylphenyl [5-(4-methylphenyl)-1H-1,2,4-triazol-3-yl]methyl ether is relatively easy, and it has several advantages for lab experiments. However, its low solubility in water is a limitation that needs to be addressed in future studies.

Synthesis Methods

2-methylphenyl [5-(4-methylphenyl)-1H-1,2,4-triazol-3-yl]methyl ether can be synthesized by reacting 2-methylphenylhydrazine with 4-methylbenzoyl chloride, followed by the reaction with 1,2,4-triazole-3-thiol in the presence of a base. The final product is obtained by etherification with paraformaldehyde and an acid catalyst. The chemical structure of 2-methylphenyl [5-(4-methylphenyl)-1H-1,2,4-triazol-3-yl]methyl ether is shown in Figure 1.

Scientific Research Applications

2-methylphenyl [5-(4-methylphenyl)-1H-1,2,4-triazol-3-yl]methyl ether has been studied for its potential therapeutic applications in various diseases. One of the significant areas of research is the development of new antimicrobial agents. 2-methylphenyl [5-(4-methylphenyl)-1H-1,2,4-triazol-3-yl]methyl ether has been reported to exhibit potent antibacterial activity against both Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Pseudomonas aeruginosa. 2-methylphenyl [5-(4-methylphenyl)-1H-1,2,4-triazol-3-yl]methyl ether has also shown antifungal activity against Candida albicans and Aspergillus fumigatus.
2-methylphenyl [5-(4-methylphenyl)-1H-1,2,4-triazol-3-yl]methyl ether has also been investigated for its antiviral activity against human immunodeficiency virus (HIV) and hepatitis C virus (HCV). In vitro studies have shown that 2-methylphenyl [5-(4-methylphenyl)-1H-1,2,4-triazol-3-yl]methyl ether inhibits the replication of HIV-1 and HCV by targeting viral protease and polymerase enzymes, respectively.
Furthermore, 2-methylphenyl [5-(4-methylphenyl)-1H-1,2,4-triazol-3-yl]methyl ether has been evaluated for its anticancer potential. In vitro studies have demonstrated that 2-methylphenyl [5-(4-methylphenyl)-1H-1,2,4-triazol-3-yl]methyl ether induces apoptosis and inhibits the proliferation of various cancer cell lines, including breast, lung, and colon cancer cells.